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Compound of Interest

Compound Name: AZDO0095

Cat. No.: B10854968

Essential Safety Protocols for Handling AZD0095

Disclaimer: No official Safety Data Sheet (SDS) for AZD0095 was publicly available at the time
of this writing. The following guidance is based on general best practices for handling potent,
novel chemical compounds in a laboratory setting. Researchers must consult the official SDS
provided by the manufacturer and perform a thorough, institution-specific risk assessment
before handling this substance.

AZDO0095 is a selective and orally active inhibitor of Monocarboxylate Transporter 4 (MCT4)
with an IC50 of 1.3 nM, indicating high potency.[1][2][3] Due to its potent nature and the lack of
comprehensive public safety data, stringent safety measures are imperative to minimize
exposure risk for all personnel.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and should be based on the specific laboratory
procedure being performed. For potent compounds like AZD0095, a multi-layered approach to

PPE is recommended.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling AZD0095

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10854968?utm_src=pdf-interest
https://www.benchchem.com/product/b10854968?utm_src=pdf-body
https://www.benchchem.com/product/b10854968?utm_src=pdf-body
https://www.benchchem.com/product/b10854968?utm_src=pdf-body
https://www.medchemexpress.com/azd0095.html
https://www.selleckchem.com/products/azd0095.html
https://probechem.com/products_AZD0095.html
https://www.benchchem.com/product/b10854968?utm_src=pdf-body
https://www.benchchem.com/product/b10854968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Activity Minimum PPE Requirement

- Dedicated, disposable lab coat or gown (back-
closing, with knit cuffs) - Double nitrile gloves
(change outer glove immediately upon
Weighing and Aliquoting (Solid Form) contamination) - Safety glasses with side
shields and a face shield, or chemical splash
goggles - N95 respirator or higher (e.g., PAPR)

if engineering controls are insufficient

o o - Disposable lab coat or gown - Double nitrile
Solubilization and Dilution )
gloves - Chemical splash goggles

In Vitro / Cell Culture Work - Lab coat - Nitrile gloves - Safety glasses

- Disposable lab coat or gown - Double nitrile
Animal Dosing (Oral Gavage) gloves - Safety glasses with side shields or

chemical splash goggles

Note: All PPE should be removed in a designated area before exiting the laboratory to prevent
the spread of contamination.

Operational and Disposal Plans

A clear and comprehensive plan for the handling and disposal of AZD0095 and associated
waste is essential for maintaining a safe laboratory environment.

Operational Handling:

o Engineering Controls: All work with solid AZD0095, and any procedures that could generate
aerosols, should be performed within a certified chemical fume hood, a glove box, or a
similar ventilated enclosure to minimize inhalation exposure.[4][5]

o Designated Areas: Establish designated areas for weighing, handling, and storing AZD0095.
These areas should be clearly marked.

» Spill Management: A spill kit appropriate for potent powders and solutions should be readily
available. The kit should include absorbent materials, appropriate deactivating agents (if
known), and waste disposal bags. All personnel must be trained on spill cleanup procedures.
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Disposal Plan: All materials contaminated with AZD0095 are considered hazardous waste and

must be disposed of according to institutional and regulatory guidelines.[6][7][8]

Table 2: Disposal Plan for AZD0095-Contaminated Waste

Waste Type

Collection and Labeling

Disposal Method

Solid Waste (unused
compound, contaminated

gloves, weigh boats, pipette

tips)

- Collect in a dedicated,
sealed, and clearly labeled
hazardous waste container. -
Label must include "Hazardous
Waste," the chemical name
"AZD0095," and the

associated hazard warnings.

- Incineration by a licensed
hazardous waste disposal

vendor.[9]

Liquid Waste (stock solutions,
cell culture media, animal

dosing solutions)

- Collect in a dedicated,
sealed, and leak-proof
hazardous waste container. -
Label must include "Hazardous
Waste," "AZD0095," and the

solvent composition.

- Incineration by a licensed
hazardous waste disposal

vendor.[9]

Sharps (needles, syringes)

- Place directly into a
designated sharps container

for hazardous chemical waste.

- Incineration by a licensed
hazardous waste disposal

vendor.

Visualized Safety Workflows

To further clarify the necessary safety and logistical procedures, the following diagrams

illustrate key workflows for handling potent compounds like AZD0095.
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Figure 1. General workflow for handling and disposing of AZD0095.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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